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Compound Focus: 1,12-Dodecanediamine

CAS No.: 2783-17-7

Cat. No.: S536530

Get Quote

Physical and Chemical Properties

The table below summarizes available data for a related compound, 4,9-Dioxa-1,12-dodecanediamine,

which provides a reference for the properties of similar diamines [1].

Property Value

Physical State Liquid [1]

Assay (Purity) ≥ 99.0% [1]

Density (at 20 °C) 0.96 g/cm³ [1]

Flash Point 157.5 - 159 °C (closed cup) [1]

Autoignition Temperature 245 °C [1]

Vapor Pressure 1 hPa at 50 °C [1]

pH (at 20 °C, 100 g/L) 10 [1]

Explosive Limits 1.3 - 4.9 % (v/v) [1]
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Hazard Classification and Health Effects

Based on the supplier's assessment, 4,9-Dioxa-1,12-dodecanediamine is classified with the following

hazards [1]:

Skin Corrosion/Irritation (Category 1B)
Serious Eye Damage/Eye Irritation (Category 1)
Skin Sensitization (Category 1A)
Acute Toxicity (Inhalation, Category 4)

A specific inhalation toxicology study on fumed dodecanediamine in rats provides insight into its effects

[2]:

Acute Inhalation Toxicity: A single 4-hour exposure was moderately toxic, with lethality observed at
concentrations of 680 mg/m³ or higher [2].

Repeated Exposure (2 weeks): Caused exposure-related degenerative and necrotizing lesions in
the nasal regions of rats. These lesions showed significant regeneration after a 14-day recovery

period. Mortality was observed at the highest tested concentration of 98 mg/m³ [2].
Systemic Toxicity: No evidence of systemic toxicity was observed in the studies, with effects

primarily localized to the respiratory tract [2].
Dermal Effects: The substance is a known dermal sensitizer, confirming the need to limit skin contact

[2].

Experimental Protocol: Inhalation Toxicology

For researchers needing to understand the foundational toxicology data, here is the methodology from the

key study [2]:

Test System: Rats.

Test Article: Fumed DDDA (a carbamate form of the diamine created by reaction with atmospheric
CO₂ at high temperatures).

Exposure Regimen:
Concentrations: 0 (control), 11, 34, and 98 mg/m³ of fumed DDDA.

Duration: 6 hours per day, 5 days per week, for 2 weeks.
Recovery Period: A subset of animals was allowed a 14-day recovery period to assess tissue

regeneration.
Endpoints Measured:

Mortality and clinical observations.
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Organ weights (lungs).

Histopathological examination of tissues from the nasal region, larynx, and trachea.

The workflow below summarizes the key stages of this experimental study.

Study Start

Acute Exposure
(4 hours)

Concentration: ≥680 mg/m³

Repeated Exposure
(2 weeks)

Concentrations: 0, 11, 34, 98 mg/m³

Evaluation:
Lethality (LC50)

Evaluation:
Mortality, Lung Weights,

Histopathology

Recovery Period
(14 days)

Evaluation:
Tissue Regeneration

Click to download full resolution via product page

Recommended Safety Controls

Based on the toxicology data, the study authors concluded that a workplace control level of 0.1 mg/m³

should be sufficient to protect workers from the untoward effects of fumed dodecanediamine [2].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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